Cas no 1314903-57-5 (1-(2-chlorophenyl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(2-chlorophenyl)-N-methylcyclopropan-1-amine
• CAS No: 1314903-57-5
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• CID: 6329464
• PubChem ID: 55263045
• Update Time: 2025-11-01

1-(2-chlorophenyl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-N-methylcyclopropan-1-amine
• EN300-1966369
• SCHEMBL14618816
• AKOS006303542
• 1314903-57-5

• Inchi： 1S/C10H12ClN/c1-12-10(6-7-10)8-4-2-3-5-9(8)11/h2-5,12H,6-7H2,1H3
• InChI Key： AMZSXUNTKGXCJY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1(CC1)NC

Computed Properties

• Exact Mass: 181.0658271g/mol
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Additional information on 1-(2-chlorophenyl)-N-methylcyclopropan-1-amine

Introduction to 1-(2-chlorophenyl)-N-methylcyclopropan-1-amine (CAS No. 1314903-57-5)

1-(2-chlorophenyl)-N-methylcyclopropan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1314903-57-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a chlorophenyl group and a methylcyclopropane moiety, has garnered attention due to its structural uniqueness and potential biological activities. The cyclopropane ring, a three-membered carbon structure, is known for its high reactivity and stability, making it a valuable scaffold in drug design. The presence of the 2-chlorophenyl substituent introduces electronic and steric effects that can modulate the compound's interactions with biological targets.

The synthesis of 1-(2-chlorophenyl)-N-methylcyclopropan-1-amine involves multi-step organic transformations, typically starting from readily available precursors such as 2-chlorobenzaldehyde and cyclopropanecarboxylic acid derivatives. The introduction of the methylamino group at the cyclopropane position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these processes. The compound's structural features make it a candidate for further derivatization, allowing researchers to explore its pharmacological potential.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their unique pharmacokinetic properties and binding affinities. Studies have demonstrated that the rigid three-membered ring can improve drug-receptor interactions by restricting conformational flexibility. The chlorophenyl group further enhances this interaction by participating in hydrogen bonding or π-stacking interactions with biological targets. This has led to investigations into its potential as an intermediate in the development of novel therapeutics.

One of the most compelling areas of research involving 1-(2-chlorophenyl)-N-methylcyclopropan-1-amine is its role in central nervous system (CNS) drug discovery. Initial studies suggest that this compound may exhibit neuropharmacological effects, potentially making it relevant for treating neurological disorders such as depression or anxiety. The cyclopropane moiety's ability to cross the blood-brain barrier efficiently could be a key factor in its efficacy. Additionally, the compound's structural similarity to known psychotropic agents has prompted researchers to explore its potential as a lead compound for further optimization.

The pharmacological profile of 1-(2-chlorophenyl)-N-methylcyclopropan-1-amine is still under investigation, but preliminary data indicate promising results. In vitro assays have shown that the compound interacts with various neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in mood regulation. These interactions suggest that it may have anxiolytic or antidepressant properties. However, further studies are needed to fully elucidate its mechanism of action and assess its therapeutic potential.

From a chemical biology perspective, 1-(2-chlorophenyl)-N-methylcyclopropan-1-amine serves as an interesting model for understanding how structural modifications can influence biological activity. The combination of electronic and steric effects from the chlorophenyl and methylcyclopropane groups provides a rich framework for studying structure-activity relationships (SAR). By systematically varying these substituents, researchers can gain insights into how different functional groups contribute to overall potency and selectivity.

The synthesis and characterization of this compound also highlight advancements in synthetic methodologies that are crucial for modern drug discovery. Techniques such as high-throughput screening and computational modeling are being integrated into the process to accelerate the identification of promising candidates. The ability to rapidly synthesize and evaluate compounds like 1-(2-chlorophenyl)-N-methylcyclopropan-1-amine is essential for staying at the forefront of pharmaceutical innovation.

In conclusion, 1-(2-chlorophenyl)-N-methylcyclopropan-1-amine (CAS No. 1314903-57-5) represents a fascinating area of research with significant implications for medicinal chemistry and drug development. Its unique structural features offer opportunities for designing novel therapeutics with improved efficacy and selectivity. As research continues to uncover its pharmacological potential, this compound is poised to play a vital role in future medical advancements.